5-Acetyl-8-hydroxyquinoline hydrochloride

• CAS RN: 57434-96-5
• Molecular Formula: C11H10ClNO2
• Molecular Weight: 223.65 g/mol
• IUPAC Name: 1-(8-hydroxyquinolin-5-yl)ethanone;hydrochloride
• InChI: InChI=1S/C11H9NO2.ClH/c1-7(13)8-4-5-10(14)11-9(8)3-2-6-12-11;/h2-6,14H,1H3;1H
• InChI Key: CMMQQJLOZBNXKC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C2C=CC=NC2=C(C=C1)O.Cl

Description

5-Acetyl-8-hydroxyquinoline hydrochloride is a useful research compound. Its molecular formula is C11H10ClNO2 and its molecular weight is 223.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8-hydroxyquinoline (500 gms/3.44 moles) was dissolved in ethylene chloride (5 lits) at 25-30° C. in an inert atmosphere. To this solution was added acetyl chloride (260 ml/4.12 moles) drop wise in 2 hours. The reaction mass was stirred for 15-20 minutes. Then, aluminum chloride (1.15 Kg/8.62 moles) was added in lots in 2 hours. The reaction mass was stirred at 25-30° C. for 15-20 minutes and heated to 70° C. for 13-14 hours. After completion of reaction, the reaction mass was cooled to 25-30° C. and slowly quenched in a mixture of crushed ice (10 Kg) and conc. HCl (500 ml). The resulting slurry was stirred for 15-20 minutes. The crude 5-acetyl-8-hydroxyquinoline hydrochloride was isolated by filtration, washed with 2 liters of acetone and dried under vacuum for 1 hour. Yield: 680 gms.